Cas no 19389-45-8 (1-amino-1,3-diphenylpropan-2-one hydrochloride)

• Product Name: 1-amino-1,3-diphenylpropan-2-one hydrochloride
• CAS No: 19389-45-8
• MF: C₁₅H₁₆ClNO
• MW: 261.746643066406
• CID: 5324381
• Update Time: 2025-06-21

1-amino-1,3-diphenylpropan-2-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-amino-1,3-diphenylpropan-2-one hydrochloride

• Inchi： 1S/C15H15NO.ClH/c16-15(13-9-5-2-6-10-13)14(17)11-12-7-3-1-4-8-12;/h1-10,15H,11,16H2;1H
• InChI Key： NMIQSSSHSIGABG-UHFFFAOYSA-N
• SMILES： C(C1C=CC=CC=1)(N)C(=O)CC1C=CC=CC=1.Cl

Additional information on 1-amino-1,3-diphenylpropan-2-one hydrochloride

Introduction to 1-Amino-1,3-Diphenylpropan-2-One Hydrochloride (CAS No. 19389-45-8)

1-Amino-1,3-diphenylpropan-2-one hydrochloride (CAS No. 19389-45-8) is a versatile compound with significant applications in the fields of pharmaceuticals and organic synthesis. This compound, also known as N-(2,2-diphenylacetyl)-glycine hydrochloride, is a derivative of glycine and features a diphenylacetyl group attached to the amino group. Its unique chemical structure and properties make it an important intermediate in the synthesis of various pharmaceuticals and bioactive compounds.

The molecular formula of 1-amino-1,3-diphenylpropan-2-one hydrochloride is C₁₅H₁₄ClNO₂, and its molecular weight is 277.73 g/mol. The compound is a white crystalline solid that is soluble in water and polar organic solvents such as methanol and ethanol. Its solubility and stability are crucial factors in its use in various chemical reactions and formulations.

In recent years, significant research has been conducted on the potential applications of 1-amino-1,3-diphenylpropan-2-one hydrochloride. One of the key areas of interest is its role as an intermediate in the synthesis of analgesic and anti-inflammatory drugs. Studies have shown that this compound can be used to synthesize derivatives with enhanced pharmacological properties, making it a valuable starting material for drug discovery and development.

The chemical structure of 1-amino-1,3-diphenylpropan-2-one hydrochloride provides several reactive sites that can be exploited for further functionalization. The amino group can undergo various reactions such as acylation, alkylation, and condensation, while the diphenylacetyl group can be modified through reduction or substitution reactions. These properties make it a versatile building block in organic synthesis.

In the pharmaceutical industry, 1-amino-1,3-diphenylpropan-2-one hydrochloride has been used as a starting material for the synthesis of compounds with potential therapeutic applications. For example, it has been utilized in the development of new analgesics that target specific pain pathways. Research has shown that derivatives of this compound exhibit potent analgesic effects with reduced side effects compared to traditional pain medications.

Beyond its use in pharmaceuticals, 1-amino-1,3-diphenylpropan-2-one hydrochloride has also found applications in other areas such as materials science and analytical chemistry. In materials science, it has been used to synthesize polymers with unique properties, such as enhanced mechanical strength and thermal stability. In analytical chemistry, it serves as a standard reference material for the calibration of analytical instruments.

The synthesis of 1-amino-1,3-diphenylpropan-2-one hydrochloride typically involves the reaction of glycine with 2,2-diphenylacetyl chloride in the presence of a base such as sodium hydroxide or potassium carbonate. The reaction conditions are carefully controlled to ensure high yields and purity of the product. Recent advancements in synthetic methods have led to more efficient and environmentally friendly processes for the production of this compound.

In terms of safety and handling, 1-amino-1,3-diphenylpropan-2-one hydrochloride should be stored in a cool, dry place away from direct sunlight and incompatible materials. Proper personal protective equipment (PPE) should be worn when handling this compound to prevent skin contact and inhalation. It is important to follow all relevant safety guidelines and regulations when working with this compound.

The future prospects for 1-amino-1,3-diphenylpropan-2-one hydrochloride are promising. Ongoing research continues to explore new applications and derivatives of this compound, particularly in the areas of drug discovery and materials science. As our understanding of its properties and potential uses expands, it is likely that this compound will play an increasingly important role in various scientific and industrial fields.